Cas no 1274581-64-4 (2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid)

• Product Name: 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid
• CAS No: 1274581-64-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5686109
• PubChem ID: 55233384
• Update Time: 2025-06-13

2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24670600
• Z1147230556
• 2-acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid
• 1274581-64-4
• AKOS006254399
• 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid

• Inchi： 1S/C14H19NO4/c1-10(16)15-14(2,13(17)18)9-8-11-4-6-12(19-3)7-5-11/h4-7H,8-9H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： AGVFHFUAEYLZIN-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCC1C=CC(=CC=1)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid

Recent Advances in the Study of 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid (CAS: 1274581-64-4)

2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid (CAS: 1274581-64-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthesis methods, and potential applications in drug development.

The compound's structure features an acetamido group and a methoxyphenyl moiety, which are believed to contribute to its biological activity. Recent research has explored its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammation and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid exhibit promising inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory conditions.

In terms of synthetic approaches, recent advancements have focused on optimizing the yield and purity of 1274581-64-4. A novel catalytic asymmetric synthesis method was reported in Organic Letters (2024), which significantly improved the enantiomeric excess of the product while reducing the number of synthetic steps. This development is particularly important for pharmaceutical applications where chirality plays a crucial role in biological activity.

Pharmacokinetic studies of 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid have revealed interesting properties regarding its absorption and metabolism. Research published in Drug Metabolism and Disposition (2023) showed that the compound has good oral bioavailability and undergoes hepatic metabolism primarily via glucuronidation. These characteristics make it an attractive candidate for further drug development, particularly for oral formulations.

The potential therapeutic applications of this compound are expanding, with recent studies investigating its use in oncology. Preliminary in vitro studies have shown that certain analogs of 1274581-64-4 exhibit selective cytotoxicity against specific cancer cell lines while showing minimal effects on normal cells. These findings, though still in early stages, open new avenues for cancer drug discovery.

In conclusion, 2-Acetamido-4-(4-methoxyphenyl)-2-methylbutanoic acid (CAS: 1274581-64-4) represents a promising scaffold in medicinal chemistry with diverse potential applications. Recent research has significantly advanced our understanding of its synthesis, biological activity, and pharmacokinetic properties. Future studies should focus on elucidating its precise mechanism of action and exploring its therapeutic potential in various disease models.